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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the quantification of nitrite, a stable and

quantifiable surrogate of nitric oxide (NO), in various biological fluids using the Griess Reagent

Kit. Accurate measurement of nitrite can serve as an indicator of NO production, a critical

signaling molecule in numerous physiological and pathological processes.

Principle of the Griess Assay
The Griess assay is a colorimetric method based on a two-step diazotization reaction.[1][2][3]

In an acidic medium, nitrite reacts with sulfanilamide to form a diazonium salt.[3][4] This

intermediate then couples with N-(1-naphthyl)ethylenediamine dihydrochloride (NED) to

produce a stable, magenta-colored azo compound.[3][4][5] The intensity of the color, measured

spectrophotometrically at approximately 540 nm, is directly proportional to the nitrite

concentration in the sample.[4][6][7]

Nitric Oxide to Nitrite Conversion
Nitric oxide is a highly reactive molecule with a short half-life. It is rapidly oxidized to nitrite

(NO₂⁻) and nitrate (NO₃⁻) in biological systems.[5] The Griess assay directly measures nitrite.
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To determine the total nitric oxide production, nitrate must first be reduced to nitrite, often using

nitrate reductase or a chemical reducing agent like vanadium(III) chloride, before performing

the Griess reaction.[5][8][9]
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Fig. 1: Conceptual pathway of NO detection using the Griess assay.
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Quantitative Data Summary
The following table summarizes key quantitative parameters for the Griess assay in various

biological fluids. Values may vary depending on the specific kit and instrumentation used.

Parameter Plasma/Serum Urine Saliva
Cell Culture
Supernatant

Typical Nitrite

Concentration
~2 µM[6][7][10] 1-20 µM[6][7][10]

Variable, can be

high

Dependent on

cell type and

stimulation

Sample

Preparation

Deproteinization

required[4][6]

Dilution (e.g., 10-

fold)[6][7][10]

Centrifugation

and dilution

Centrifugation to

remove cells[11]

Limit of Detection

(LOD)

~0.5 µM to 2.5

µM[1][2][4]

~0.5 µM to 2.5

µM

Dependent on

dilution

~0.5 µM to 2.5

µM

Standard Curve

Range
1-100 µM 1-100 µM 1-100 µM 1-100 µM

Experimental Protocols
General Preparations

Reagent Preparation: Allow all kit components to equilibrate to room temperature before use.

[7][10] Prepare reagents according to the kit manufacturer's instructions. The Griess reagent

is often supplied as two separate solutions, sulfanilamide (Reagent A) and N-(1-

naphthyl)ethylenediamine dihydrochloride (Reagent B), which are mixed before use or

added sequentially.[11]

Standard Curve Preparation: Prepare a nitrite standard curve for each assay. A common

method involves creating a 100 µM working standard by diluting a concentrated stock (e.g.,

100 mM) in the same buffer or medium as the samples.[6][12] Then, perform serial dilutions

to generate a range of concentrations (e.g., 0, 1.56, 3.12, 6.25, 12.5, 25, 50, 100 µM).

Protocol 1: Plasma and Serum
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Biological samples like plasma and serum contain high protein concentrations that can interfere

with the Griess reaction, necessitating a deproteinization step.[4]

Deproteinization:

Ultrafiltration: Use a 10 kDa molecular weight cut-off spin filter.[6][7][10] Add the plasma or

serum sample to the filter unit and centrifuge at 10,000 x g for 10-30 minutes at 4°C.[6]

The collected ultra-filtrate is the deproteinized sample. This method avoids sample

dilution.[4]

Chemical Precipitation: An alternative is to precipitate proteins using a reagent like zinc

sulfate or acetonitrile.[4][13] For example, mix one volume of plasma with two volumes of

chilled acetonitrile, vortex, and centrifuge at 12,000 rpm for 10 minutes.[8][13] The

supernatant is the deproteinized sample.

Assay Procedure:

Pipette 50-100 µL of deproteinized samples, standards, and a blank into a 96-well plate.

Add 50-100 µL of the prepared Griess reagent to each well.

Incubate at room temperature for 10-30 minutes, protected from light.[6][12]

Measure the absorbance at 540 nm using a microplate reader.[6][7]

Data Analysis:

Subtract the absorbance of the blank from all standard and sample readings.

Plot the absorbance of the standards versus their known concentrations to generate a

standard curve.

Determine the nitrite concentration of the samples from the standard curve.

Protocol 2: Urine
Urine samples typically have higher nitrite concentrations and require dilution.
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Sample Preparation:

Centrifuge the urine sample to pellet any sediment.

Dilute the supernatant 10-fold with the assay buffer provided in the kit or deionized water.

[6][7][10]

Assay Procedure and Data Analysis:

Follow the same steps as described for plasma and serum (steps 2 and 3). Remember to

multiply the final concentration by the dilution factor (10 in this case) to obtain the original

nitrite concentration in the urine sample.

Protocol 3: Saliva
Sample Preparation:

Collect saliva into a polypropylene tube.

Centrifuge the saliva sample at 14,000 rpm for 5-10 minutes to remove cells and debris.[9]

Use the clear supernatant for the assay. Dilution may be necessary depending on the

expected nitrite concentration.

Assay Procedure and Data Analysis:

Follow the same steps as described for plasma and serum (steps 2 and 3). Adjust for any

dilution factor used.

Protocol 4: Cell Culture Supernatant
Phenol red in cell culture media can interfere with the assay, so it is advisable to use phenol

red-free media if possible.[11]

Sample Preparation:

Collect the cell culture supernatant.

Centrifuge at 300 g for 5 minutes to pellet any detached cells.[11]
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Carefully transfer the supernatant to a new tube.

Assay Procedure:

Pipette 50 µL of the cell culture supernatant, standards (prepared in the same culture

medium), and a blank (culture medium alone) into a 96-well plate.[12]

Add 50 µL of sulfanilamide solution (Griess Reagent I) to each well and incubate for 5-10

minutes at room temperature, protected from light.[12]

Add 50 µL of NED solution (Griess Reagent II) to each well and incubate for another 5-10

minutes at room temperature, protected from light. A purple color will develop.[12]

Measure the absorbance within 30 minutes at 540 nm.[12]

Data Analysis:

Follow the same data analysis steps as for other biological fluids.

Experimental Workflow Diagram
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Fig. 2: General workflow for the Griess assay in biological fluids.
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Important Considerations
Interfering Substances: A number of endogenous and exogenous compounds can interfere

with the Griess assay, including ascorbate, reduced thiols, and some anticoagulants like

heparin.[4] Deproteinization methods like zinc sulfate precipitation can help reduce

interference from some compounds.[4]

Background Controls: For samples with significant background color, it is important to

prepare parallel sample wells as background controls.[10]

Safety Precautions: Always observe safe laboratory practices. Wear appropriate personal

protective equipment, such as gloves and safety glasses, when handling biological samples

and reagents.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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